Cas no 104392-63-4 (5-(bromomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one)

5-(bromomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one structure
104392-63-4 structure
Product Name:5-(bromomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one
CAS No:104392-63-4
MF:C10H9BrClNO2
MW:290.540961027145
MDL:MFCD26929973
CID:3568453
PubChem ID:23162355
Update Time:2025-04-22

5-(bromomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone, 5-(bromomethyl)-3-(4-chlorophenyl)-
    • 5-(bromomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one
    • EN300-256766
    • G43447
    • 104392-63-4
    • SCHEMBL9823590
    • EEA39263
    • MDL: MFCD26929973
    • Inchi: 1S/C10H9BrClNO2/c11-5-9-6-13(10(14)15-9)8-3-1-7(12)2-4-8/h1-4,9H,5-6H2
    • InChI Key: LLLOCFSPYKDCOM-UHFFFAOYSA-N
    • SMILES: O1C(CBr)CN(C2=CC=C(Cl)C=C2)C1=O

Computed Properties

  • Exact Mass: 288.95052Da
  • Monoisotopic Mass: 288.95052Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.5Ų

5-(bromomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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